Cas no 1823457-95-9 (N6-Ethyl-5H,6H,7H-indeno5,6-d1,3thiazole-2,6-diamine hydrochloride)

• Product Name: N6-Ethyl-5H,6H,7H-indeno5,6-d1,3thiazole-2,6-diamine hydrochloride
• CAS No: 1823457-95-9
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 4621654
• Update Time: 2025-06-07

N6-Ethyl-5H,6H,7H-indeno5,6-d1,3thiazole-2,6-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N6-Ethyl-5H,6H,7H-indeno[5,6-d][1,3]thiazole-2,6-diamine hydrochloride
• 5H-Indeno[5,6-d]thiazole-2,6-diamine, N6-ethyl-6,7-dihydro-
• N6-Ethyl-5H,6H,7H-indeno5,6-d1,3thiazole-2,6-diamine hydrochloride

• Inchi： 1S/C12H15N3S/c1-2-14-9-3-7-5-10-11(6-8(7)4-9)16-12(13)15-10/h5-6,9,14H,2-4H2,1H3,(H2,13,15)
• InChI Key： GTXFOEHPKNATLV-UHFFFAOYSA-N
• SMILES： S1C2=CC3=C(C=C2N=C1N)CC(NCC)C3

Additional information on N6-Ethyl-5H,6H,7H-indeno5,6-d1,3thiazole-2,6-diamine hydrochloride

N6-Ethyl-5H,6H,7H-indeno[5,6-d]1,3-thiazole-2,6-diamine hydrochloride and Its Emerging Applications in Chemical Biology

N6-Ethyl-5H,6H,7H-indeno[5,6-d]1,3-thiazole-2,6-diamine hydrochloride (CAS No. 1823457-95-9) is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the indeno[5,6-d]thiazole class, a scaffold that has been increasingly explored for its potential in drug discovery and development. The presence of both thiazole and indene moieties in its structure imparts a rich chemical diversity, making it a promising candidate for various biological assays and therapeutic applications.

The< strong>N6-Ethyl-5H,6H,7H-indeno[5,6-d]1,3-thiazole-2,6-diamine hydrochloride molecule exhibits a dual functionality through its diamine substituents at the 2 and 6 positions of the indeno[5,6-d]thiazole core. This bifunctional nature allows for diverse chemical modifications and interactions with biological targets. The hydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating its use in both in vitro and in vivo studies. Such solubility characteristics are crucial for pharmaceutical applications where bioavailability and metabolic stability are key considerations.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between< strong>N6-Ethyl-5H,6H,7H-indeno[5,6-d]1,3-thiazole-2,6-diamine hydrochloride and biological targets. Studies have shown that the indene ring can engage in π-stacking interactions with nucleic acids and proteins, while the thiazole moiety can participate in hydrogen bonding and metal coordination. These interactions are critical for designing molecules with specific biological activities. For instance, the ability of this compound to bind to DNA minor grooves has been explored as a potential mechanism for anticancer therapies.

In the realm of drug discovery,< strong>N6-Ethyl-5H,6H,7H-indeno[5,6-d]1,3-thiazole-2,6-diamine hydrochloride has been investigated for its potential as an inhibitor of various enzymes involved in cancer progression. The diamine substituents provide multiple sites for covalent or non-covalent binding to target enzymes such as kinases and proteases. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several oncogenic enzymes. These findings have prompted further research into optimizing the pharmacological properties of this scaffold through structure-activity relationship (SAR) studies.

The synthesis of< strong>N6-Ethyl-5H,6H,7H-indeno[5,6-d]1,3-thiazole-2,6-diamine hydrochloride involves multi-step organic reactions that highlight the versatility of heterocyclic chemistry. The indeno[5,6-d]thiazole core is typically constructed via cyclization reactions involving appropriate precursors such as indene derivatives and thiazole-containing compounds. The introduction of the N-ethyl group and diamine functionalities requires careful regioselective functionalization techniques to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis suitable for both academic research and industrial applications.

The pharmacokinetic properties of< strong>N6-Ethyl-5H,6H,7H-indeno[5,6-d]1,3-thiazole-2,6-diamine hydrochloride are also subjects of intense investigation. In vivo studies have provided insights into its absorption distribution metabolism and excretion (ADME) profiles. The compound exhibits moderate oral bioavailability and a reasonable half-life in animal models when administered systemically. These characteristics are favorable for developing it into a therapeutic agent that can be administered orally or through other non-invasive routes.

One of the most exciting aspects of< strong>N6-Ethyl-5H,6H,